Cas no 845823-05-4 (1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 845823-05-4
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• MDL: MFCD01319998
• CID: 873226
• PubChem ID: 2757917
• Update Time: 2025-11-02

1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethanone
• 3'-Chloro-2,2,2,4'-tetrafluoroacetophenone
• 1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one
• 1-(3-Chloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone
• 845823-05-4
• EN300-1928115
• 3'-Chloro-4'-fluoro-2,2,2-trifluoroacetophenone
• AMY6714
• 3'-chloro-2,2,2-4'-tetrafluoroacetophenone
• DTXSID10374067
• AKOS015154777
• SCHEMBL14310493
• FS-5067
• CS-0268724
• MFCD01319998
• AB08952
• DIJLIJGFYSXFKS-UHFFFAOYSA-N
• 3-Chloro-4-fluorotrifluoroacetophenone

• MDL： MFCD01319998
• Inchi： 1S/C8H3ClF4O/c9-5-3-4(1-2-6(5)10)7(14)8(11,12)13/h1-3H
• InChI Key： DIJLIJGFYSXFKS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(C(F)(F)F)=O)=C1)F

Computed Properties

• Exact Mass: 225.98100
• Monoisotopic Mass: 225.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.475
• Boiling Point: 232.2°C at 760 mmHg
• Flash Point: 94.2°C
• Refractive Index: 1.454
• PSA: 17.07000
• LogP: 3.22410

1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one

1-(3-Chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one: A Versatile Fluorinated Building Block for Modern Chemistry

In the realm of fluorinated organic compounds, 1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one (CAS 845823-05-4) stands out as a valuable intermediate with diverse applications across pharmaceutical, agrochemical, and materials science industries. This chloro-fluoro aromatic ketone combines the unique electronic effects of both fluorine and chlorine substituents, making it particularly useful in structure-activity relationship (SAR) studies and drug discovery programs.

The molecular structure of 1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one features a trifluoromethyl ketone moiety attached to a dihalogenated benzene ring, creating an electron-deficient system that participates in various nucleophilic addition reactions. This characteristic has made it increasingly popular in medicinal chemistry, especially for developing kinase inhibitors and G-protein coupled receptor (GPCR) modulators – two of the most searched categories in current pharmaceutical research.

Recent trends in AI-assisted drug discovery have highlighted the importance of fluorinated building blocks like 845823-05-4, as evidenced by numerous machine learning studies predicting improved bioavailability and metabolic stability for fluorinated compounds. The presence of both chloro and fluoro substituents in this molecule allows for orthogonal reactivity in cross-coupling reactions, addressing a common search query among synthetic chemists regarding selective functionalization of polyhalogenated aromatics.

In material science applications, 1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one serves as a precursor for liquid crystal materials and organic electronic components. The strong electron-withdrawing nature of the trifluoromethyl ketone group contributes to enhanced charge transport properties, making derivatives valuable for OLED technologies – a rapidly growing field with increasing search volume in academic and industrial circles.

The synthetic utility of CAS 845823-05-4 extends to asymmetric catalysis, where it acts as an electrophile in organocatalytic reactions. Recent publications have demonstrated its effectiveness in enantioselective reductions to produce chiral fluorinated alcohols, addressing the pharmaceutical industry's growing demand for stereochemically pure compounds. This aligns with frequent searches for fluorine in chiral molecules and asymmetric synthesis techniques.

From a green chemistry perspective – another trending topic in chemical research – 1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one offers advantages in atom economy due to the presence of multiple reactive sites that can be sequentially modified. This characteristic responds to the increasing search interest in sustainable synthetic strategies and step-economical transformations.

The physicochemical properties of 845823-05-4 contribute to its versatility. The compound typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents, making it convenient for various laboratory applications. Its stability under ambient conditions and well-characterized spectroscopic properties (including distinct NMR signals for each fluorine atom) make it particularly useful for method development and analytical chemistry applications.

In the context of patent literature and intellectual property – frequent search topics among industrial chemists – derivatives of 1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one appear in numerous filings related to anticancer agents, antiviral compounds, and central nervous system (CNS) drugs. The specific substitution pattern allows for intellectual property differentiation in drug development programs, addressing common concerns about patentability of new chemical entities.

Quality control of CAS 845823-05-4 typically involves HPLC analysis to ensure high purity, with most commercial suppliers offering material at >98% purity. The compound's stability allows for long-term storage under appropriate conditions, answering practical questions frequently searched by laboratory technicians and process chemists regarding chemical handling and storage best practices.

As research continues into fluorine-containing pharmaceuticals (a topic showing consistent growth in search trends), 1-(3-chloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one maintains its relevance as a versatile chemical building block. Its unique combination of halogen substituents and ketone functionality provides multiple vectors for structural elaboration, making it valuable for addressing current challenges in drug discovery, materials science, and catalysis.